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Introduction
Cerium oxide nanoparticles (CeO₂ NPs), or nanoceria, have emerged as promising

photocatalysts for the degradation of a wide range of organic pollutants in water.[1][2] Their

unique electronic and chemical properties, including the ability to switch between Ce³⁺ and

Ce⁴⁺ oxidation states and the presence of oxygen vacancies, make them effective in

generating reactive oxygen species (ROS) under light irradiation for the decomposition of

contaminants.[3][4] This document provides detailed application notes and experimental

protocols for the use of ceria nanoparticles in the photocatalytic degradation of various

pollutants, including dyes, phenols, and antibiotics.

Data Presentation: Photocatalytic Degradation
Efficiency
The following tables summarize the quantitative data on the photocatalytic degradation of

various organic pollutants using ceria-based nanoparticles under different experimental

conditions.
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Dye
Pollutan
t

Ceria
Nanopa
rticle
Type

Catalyst
Conc.
(g/L)

Pollutan
t Conc.
(mg/L)

Light
Source

Irradiati
on Time
(min)

Degrada
tion
Efficien
cy (%)

Referen
ce

Methylen

e Blue

(MB)

Pure

CeO₂
1.0 20 UV 175 85 [5]

Methylen

e Blue

(MB)

CeO₂/FA

Cs

composit

e

- - - 300 60 [5]

Methylen

e Blue

(MB)

Mg-

doped

CeO₂

- - - - >86 [6]

Methylen

e Blue

(MB)

Ca-

doped

CeO₂

- - - - >89 [6]

Methylen

e Blue

(MB)

Sr-doped

CeO₂
- - - - >89 [6]

Methylen

e Blue

(MB)

Ba-

doped

CeO₂

- - - - 97 [6]

Methylen

e Blue

(MB)

0.25 wt%

CeO₂-

doped

TiO₂

nanotube

s

- - UV 120 100 [7]

Methylen

e Blue

(MB)

0.25 wt%

CeO₂-

doped

TiO₂

- - UV 120 100 [7]
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nanoparti

cles

Methylen

e Blue

(MB)

CeO₂/Fe

₂O₃/r-GO
- - UV - 86 [8]

Indigo

Carmine

(IC)

Pure

CeO₂
0.6 30 UV-C 180

90 (at pH

2.5)
[5][9]

Methyl

Orange

(MO)

Pure

CeO₂
0.05 50 Visible - - [10]

Methyl

Orange

(MO)

CeO₂/PA

NI (4

wt%)

- - Visible 240 45 [11]

Methyl

Orange

(MO)

GO(30%)

-CeO₂
- 100 Visible - 93 [8]

Methyl

Orange

(MO)

CeO₂/Fe

₂O₃/r-GO
- - UV - 90 [8]

Malachite

Green

(MG)

Pure

CeO₂
0.2 50 Visible -

95 (at pH

9)
[10]

Rhodami

ne B

(RhB)

Ag₃PO₄/

CeO₂
- - Visible 60 88 [12]

Rhodami

ne B

(RhB)

4% Cr-

doped

CeO₂

- 5 - 30 98.3 [13]

Congo

Red (CR)
CeO₂/GO - - Visible 130 94 [8]
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Direct

Blue 14

Pure

CeO₂
0.6 10 UV 20

100 (at

pH 1.5,

50°C)

[14]

Remazol

Brilliant

Blue R

5 mol%

Mn-

doped

CeO₂

- - UV - 67.7 [15]

Table 2: Degradation of Phenolic Compounds
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Phenoli
c
Pollutan
t

Ceria
Nanopa
rticle
Type

Catalyst
Conc.
(g/L)

Pollutan
t Conc.
(mg/L)

Light
Source

Irradiati
on Time
(min)

Degrada
tion
Efficien
cy (%)

Referen
ce

Phenol

Biofabric

ated

CeO₂

- - Visible 360 92.24

Phenol

Moringa

oleifera

mediated

CeO₂

- 7 UV 120 94.45

Bispheno

l A (BPA)
CeO₂/GO - -

Simulate

d Solar
-

Efficient

Degradat

ion

[16]

Bispheno

l F (BPF)
CeO₂/GO - -

Simulate

d Solar
-

Efficient

Degradat

ion

[16]

Bispheno

l S (BPS)
CeO₂/GO - - - -

Spontane

ous

Decompo

sition

[16]

p-

Nitrophe

nol

6% Mg-

doped

CeO₂

- - - - 90.2 [8]
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Antibiot
ic
Pollutan
t

Ceria
Nanopa
rticle
Type

Catalyst
Conc.
(g/L)

Pollutan
t Conc.
(mg/L)

Light
Source

Irradiati
on Time
(min)

Degrada
tion
Efficien
cy (%)

Referen
ce

Tenoxica

m (TEN)

Pure

CeO₂

(with

H₂O₂)

10 20 UV >40 100 [17][18]

Norfloxac

in (NOF)

Pure

CeO₂
- - UV - 98.9 [19]

Doxycycli

ne (DC)

Algae-

synthesiz

ed CeO₂

0.05 20 Visible 30 98.2 [20]

Sulfamet

hoxazole

N-doped

CeO₂
- - - - 96 [6]

Ciproflox

acin

N/P dual-

doped

CeO₂/car

bon

- - - - >62 [6]

Chlortetr

acycline

CeO₂/Zn

O
0.05 - UV -

Enhance

d
[21]

Ceftriaxo

ne

CeO₂/Zn

O
0.05 - UV -

Enhance

d
[21]

Experimental Protocols
Protocol 1: Synthesis of Ceria Nanoparticles via
Precipitation Method
This protocol describes a common and straightforward method for synthesizing ceria

nanoparticles.[11][18]

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 14 Tech Support

https://journals.iau.ir/article_705910_4d237c458a898055b91a2a15eefc6b31.pdf
https://oiccpress.com/ijc/article/view/3677
https://www.researchgate.net/publication/339073450_Photocatalytic_degradation_of_norfloxacin_under_UV_visible_and_solar_light_using_ceria_nanoparticles
https://www.researchgate.net/publication/386317138_Algae-synthesized_cerium_oxide_nanoparticles_for_antibiotic_degradation_in_water_and_subsequent_bioenergy_production
https://pubs.acs.org/doi/10.1021/acsomega.3c01199
https://pubs.acs.org/doi/10.1021/acsomega.3c01199
https://pmc.ncbi.nlm.nih.gov/articles/PMC9866605/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9866605/
https://www.mdpi.com/2073-4344/10/7/732
https://oiccpress.com/ijc/article/view/3677
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cerium (III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O) or Cerium (IV) ammonium nitrate

((NH₄)₂Ce(NO₃)₆)

Ammonium hydroxide (NH₄OH) solution (e.g., 2 M) or Sodium hydroxide (NaOH) solution

Deionized water

Ethanol

Procedure:

Prepare an aqueous solution of the cerium salt precursor (e.g., 5.0 wt%).[11]

Heat the precursor solution to a specific temperature (e.g., 70°C) while stirring.[11]

Slowly add the precipitating agent (e.g., aqueous ammonia) dropwise to the heated

precursor solution until the pH reaches a desired value (e.g., pH 8-9) to induce precipitation.

[11][22]

Continue stirring the suspension at the elevated temperature for a set period (e.g., 1 hour) to

allow for aging of the precipitate.[11]

Allow the suspension to cool to room temperature while continuing to stir for several hours

(e.g., 4 hours).[11]

Collect the precipitate by centrifugation or filtration.

Wash the collected nanoparticles multiple times with deionized water and ethanol to remove

any unreacted precursors and byproducts.[22]

Dry the washed nanoparticles in an oven at a specific temperature (e.g., 50-60°C).[22]

For improved crystallinity, the dried powder can be calcined in a furnace at a higher

temperature (e.g., 500°C for 2 hours).[10]

Protocol 2: Characterization of Ceria Nanoparticles
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To ensure the desired properties of the synthesized nanoparticles, the following

characterization techniques are recommended:

X-ray Diffraction (XRD): To determine the crystal structure, phase purity, and average

crystallite size.[23][17]

Transmission Electron Microscopy (TEM) / Scanning Electron Microscopy (SEM): To observe

the morphology, size, and shape of the nanoparticles.[23][17]

UV-Vis Diffuse Reflectance Spectroscopy (DRS): To determine the band gap energy of the

nanoparticles.[24]

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present on

the surface of the nanoparticles.[9]

Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the

nanoparticles.[17]

Protocol 3: Photocatalytic Degradation Experiment
This protocol outlines a general procedure for evaluating the photocatalytic activity of ceria

nanoparticles in the degradation of organic pollutants.[5][9][25]

Materials:

Synthesized ceria nanoparticles

Target organic pollutant (e.g., methylene blue, phenol, tetracycline)

Deionized water

pH adjustment solutions (e.g., 0.1 M HCl, 0.1 M NaOH)[5]

Photoreactor equipped with a light source (e.g., UV lamp, Xenon lamp for simulated solar

light, or visible light lamp)[25][26][27]

Magnetic stirrer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.researchgate.net/publication/340816457_Phytosynthesis_of_cerium_oxide_nanoparticles_and_investigation_of_their_photocatalytic_potential_for_degradation_of_phenol_under_visible_light
https://journals.iau.ir/article_705910_4d237c458a898055b91a2a15eefc6b31.pdf
https://www.researchgate.net/publication/340816457_Phytosynthesis_of_cerium_oxide_nanoparticles_and_investigation_of_their_photocatalytic_potential_for_degradation_of_phenol_under_visible_light
https://journals.iau.ir/article_705910_4d237c458a898055b91a2a15eefc6b31.pdf
https://www.semanticscholar.org/paper/The-Green-Approach-of-Cerium-Oxide-Nanoparticle-and-Putri-Arief/0dc9feada7a19c3179c44027f3867857f6510dbe
https://www.aimspress.com/article/doi/10.3934/matersci.2020.4.468?viewType=HTML
https://journals.iau.ir/article_705910_4d237c458a898055b91a2a15eefc6b31.pdf
https://www.aimspress.com/aimspress-data/aimsmates/2020/4/PDF/matersci-07-04-468.pdf
https://www.aimspress.com/article/doi/10.3934/matersci.2020.4.468?viewType=HTML
https://www.researchgate.net/figure/Experimental-setup-for-organic-dyes-degradation-using-photocatalyst-materials_fig1_391771138
https://www.aimspress.com/aimspress-data/aimsmates/2020/4/PDF/matersci-07-04-468.pdf
https://www.researchgate.net/figure/Experimental-setup-for-organic-dyes-degradation-using-photocatalyst-materials_fig1_391771138
https://www.researchgate.net/figure/Experimental-setup-for-the-photocatalysis-process_fig3_293637874
https://www.researchgate.net/figure/Experimental-setup-for-photocatalytic-degradation_fig1_312069467
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UV-Vis spectrophotometer

Procedure:

Prepare a stock solution of the target pollutant in deionized water at a known concentration

(e.g., 20 mg/L).[17]

Disperse a specific amount of ceria nanoparticles (the photocatalyst) into a defined volume

of the pollutant solution (e.g., 0.2 g of catalyst in 100 mL of solution).[5][17]

Adjust the pH of the suspension to the desired value using HCl or NaOH solutions, as pH

can significantly influence the degradation efficiency.[5][17]

Before irradiation, stir the suspension in the dark for a period (e.g., 30-60 minutes) to

establish adsorption-desorption equilibrium between the pollutant and the catalyst surface.[5]

Position the reactor under the light source and begin irradiation while continuously stirring

the suspension.[25][26]

At regular time intervals, withdraw aliquots of the suspension.

Centrifuge or filter the withdrawn samples to remove the catalyst nanoparticles.

Analyze the concentration of the remaining pollutant in the supernatant/filtrate using a UV-Vis

spectrophotometer by measuring the absorbance at the wavelength of maximum absorption

for the specific pollutant.

The degradation efficiency can be calculated using the formula: Degradation (%) = [(C₀ - Cₜ)

/ C₀] x 100, where C₀ is the initial concentration of the pollutant and Cₜ is the concentration at

time t.

Mandatory Visualizations
Photocatalytic Degradation Mechanism
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Caption: Mechanism of photocatalytic degradation of pollutants by ceria nanoparticles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/product/b080170?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Photocatalysis
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Caption: General experimental workflow for a photocatalytic degradation study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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